![molecular formula C18H16F3N3OS B2420272 N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(4-(trifluoromethyl)phenyl)acetamide CAS No. 2034283-04-8](/img/structure/B2420272.png)
N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(4-(trifluoromethyl)phenyl)acetamide
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Description
N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(4-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C18H16F3N3OS and its molecular weight is 379.4. The purity is usually 95%.
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Scientific Research Applications
Coordination Complexes and Antioxidant Activity
A study explored pyrazole-acetamide derivatives for synthesizing coordination complexes with Co(II) and Cu(II), revealing insights into hydrogen bonding's role in self-assembly processes and the antioxidant activity of these complexes. The compounds demonstrated significant antioxidant activity, showcasing their potential in research related to oxidative stress and its mitigation (Chkirate et al., 2019).
Chemoselective Acetylation
Another study focused on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in synthesizing antimalarial drugs. This process, utilizing immobilized lipase for the acetylation, underscores the compound's utility in developing pharmaceuticals and optimizing manufacturing processes (Magadum & Yadav, 2018).
Antitumor Evaluation
Research on polyfunctionally substituted heterocyclic compounds derived from similar acetamide structures highlighted their potential in antitumor applications. These compounds were evaluated for their antiproliferative activity against several cancer cell lines, indicating the chemical's relevance in cancer research and drug development (Shams et al., 2010).
Anti-Inflammatory and Antimicrobial Activities
Studies on celecoxib derivatives and other related compounds have demonstrated potential anti-inflammatory, analgesic, antioxidant, anticancer, and antimicrobial activities. These findings support the compound's utility in developing new therapeutic agents and investigating the molecular mechanisms underlying these biological activities (Küçükgüzel et al., 2013).
Insecticidal Assessment
Innovative heterocycles incorporating a thiadiazole moiety, derived from similar acetamide structures, were assessed for their insecticidal potential against the cotton leafworm. This research contributes to the development of new agrochemicals and the study of their action mechanisms on pests (Fadda et al., 2017).
properties
IUPAC Name |
N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]-2-[4-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F3N3OS/c19-18(20,21)15-3-1-13(2-4-15)11-17(25)22-7-9-24-8-5-16(23-24)14-6-10-26-12-14/h1-6,8,10,12H,7,9,11H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZOCAFBUVIEKHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NCCN2C=CC(=N2)C3=CSC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.